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Compound of Interest

Compound Name: Phenazopyridine

CAS No.: 136-40-3; 94-78-0

Cat. No.: B15621390

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering issues

with urine dipstick test results due to phenazopyridine interference.

Frequently Asked Questions (FAQs)
Q1: What is phenazopyridine and how does it interfere with urine dipstick tests?

A1: Phenazopyridine is an azo dye used as a urinary tract analgesic to relieve symptoms such

as pain, burning, and urgency associated with urinary tract infections (UTIs).[1] It works by

exerting a local anesthetic effect on the mucosa of the urinary tract.[2] The primary mechanism

of interference with urine dipstick tests is its property as a dye, which imparts a characteristic

reddish-orange color to the urine.[3][4] This intense coloration can mask or mimic the color

changes on the reagent pads of the dipstick, which are used to interpret the results of various

analytes.[5][6] This interference is based on spectrometry or color reactions.[2]

Q2: Which specific urine dipstick analytes are affected by phenazopyridine?
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A2: Phenazopyridine can interfere with multiple parameters on a urine dipstick that rely on

colorimetric reactions for interpretation.[4] Analytes known to be affected include:

Leukocyte Esterase[7]

Nitrite[8]

Protein[4]

Glucose[7]

Ketones[4]

Blood (Hematuria)[7]

Bilirubin[6]

Urobilinogen[6]

Q3: Can phenazopyridine lead to false-positive or false-negative results?

A3: Yes, the interference from phenazopyridine can result in both false-positive and false-

negative readings.[6] For example, the reddish-orange color of the urine may be misinterpreted

as a positive result for blood or bilirubin.[7][9] Conversely, the drug's color can mask a true

positive reaction, leading to a false-negative result, particularly for analytes like leukocyte

esterase and nitrite where subtle color changes are indicative of a positive result.[7]

Q4: How long after discontinuing phenazopyridine can it still interfere with test results?

A4: The discoloration of urine and potential for test interference will persist as long as the

medication is being taken.[4] It is generally recommended to wait 24-48 hours after the last

dose before collecting a urine sample for analysis to allow for the drug and its metabolites to be

sufficiently cleared from the system.[7][8]

Q5: Are there alternative testing methods that are not affected by phenazopyridine?

A5: Yes. For diagnosing UTIs, urine microscopy to detect white blood cells and bacteria, and

urine culture to identify the causative organism, are not affected by the color interference of
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phenazopyridine and are considered more reliable when a patient is taking this medication.

[10][11]

Troubleshooting Guides
Issue: Unexpected or anomalous urine dipstick results in a subject known to be taking

phenazopyridine.

Troubleshooting Steps:

Confirm Medication Usage: Verify the subject's use of phenazopyridine, including dosage

and time of last administration. Higher doses may cause more pronounced interference.[4]

Visual Inspection of Urine: Note the characteristic reddish-orange color of the urine sample,

which is a primary indicator of the presence of phenazopyridine.

Analyte-Specific Assessment:

Leukocyte Esterase/Nitrite: If UTI is suspected and these readings are negative or

equivocal, consider the result potentially masked. Proceed with urine microscopy and

culture for a definitive diagnosis.[11]

Blood: A positive reading for blood may be a false positive due to the urine's color. Confirm

the presence of red blood cells with microscopic examination of the urine sediment.[5]

Glucose: While modern glucose oxidase-based dipstick tests are less susceptible to

chemical interference from phenazopyridine, the visual interpretation can still be

challenging.[7] If glucosuria is a concern, a blood glucose measurement is the

recommended alternative.

Ketones, Protein, Bilirubin, Urobilinogen: The colorimetric reactions for these tests are

prone to interference.[4][6] Alternative quantitative laboratory methods should be

considered if accurate measurement is critical.

Sample Re-collection: If clinically feasible, advise the subject to discontinue

phenazopyridine for 24-48 hours and provide a new urine sample.[8]
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Laboratory Communication: When sending a urine sample to the laboratory for any analysis,

clearly document that the patient is taking phenazopyridine on the requisition form to aid in

the correct interpretation of results.[3][5]

Data Presentation
Table 1: Summary of Phenazopyridine Interference on Urine Dipstick Analytes
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Analyte
Principle of
Dipstick Test

Nature of
Interference

Potential
Outcome

Recommended
Action

Leukocyte

Esterase

Enzymatic

reaction

producing a

purple color

Masking of color

development by

the reddish-

orange urine.[7]

False Negative

Confirm with

urine microscopy

for white blood

cells.[5]

Nitrite

Griess reaction

forming a pink

color

The reddish-

orange color can

be misinterpreted

as or mask a

pink reaction.[8]

False Positive or

False Negative

Perform a urine

culture for

bacterial

identification.[11]

Blood

(Hematuria)

Peroxidase-like

activity of

hemoglobin

causing a color

change

The urine's

reddish-orange

color mimics a

positive result.[7]

False Positive

Confirm with

urine microscopy

for red blood

cells.[5]

Protein

Protein error of

pH indicators

leading to a color

change

The drug's color

can interfere with

the interpretation

of the color

change.[4]

Atypical

Color/Unreliable

Result

Use a

quantitative

method like the

sulfosalicylic acid

test or

immunoturbidime

try.

Glucose

Glucose oxidase

enzymatic

reaction

Visual

interpretation of

the color change

can be difficult.

[7] May cause

false negatives

with glucose

oxidase

methods.[7]

False

Negative/Unrelia

ble Result

Confirm with a

blood glucose

measurement.

Ketones Reaction with

nitroprusside

The reddish-

orange color may

False

Negative/Unrelia

Use a

quantitative
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producing a

purple color

mask the purple

reaction.[4]

ble Result serum ketone

measurement if

clinically

indicated.

Bilirubin

Diazo reaction

resulting in a tan

or reddish-purple

color

The drug's color

can interfere with

the end-point

color.[6]

False

Positive/Unreliabl

e Result

Confirm with a

serum bilirubin

test.

Urobilinogen

Reaction with

Ehrlich's reagent

or a diazonium

compound

The reddish-

orange color can

interfere with the

interpretation of

the resulting

color.[6]

Atypical

Color/Unreliable

Result

Use a

quantitative

laboratory

method if

necessary.

Experimental Protocols
Protocol for a Spiking Study to Quantify Phenazopyridine Interference

Objective: To determine the concentration-dependent interference of phenazopyridine on the

semi-quantitative results of a multi-analyte urine dipstick.

Materials:

Drug-free human urine pool.

Phenazopyridine hydrochloride reference standard.

Commercially available urine dipsticks (e.g., Siemens Multistix®, Roche Combur-Test®).

Calibrators or control materials for each analyte (e.g., glucose, albumin, etc.).

Automated urine strip reader and/or standardized color chart.

Standard laboratory glassware, pipettes, and vortex mixer.

Methodology:
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Preparation of Phenazopyridine Stock Solution:

Prepare a concentrated stock solution of phenazopyridine hydrochloride in a suitable

solvent (e.g., DMSO or ethanol) and then dilute it into the drug-free urine pool to achieve a

starting concentration well above the expected physiological range.

Preparation of Spiked Urine Samples:

Create a serial dilution of phenazopyridine in the drug-free urine pool to obtain a range of

concentrations (e.g., 100 µg/mL, 50 µg/mL, 25 µg/mL, 10 µg/mL, 5 µg/mL, 1 µg/mL, and a

0 µg/mL blank).

For each analyte to be tested, prepare two sets of these phenazopyridine dilutions.

Set A (Negative Control): Use the drug-free urine spiked only with phenazopyridine.

Set B (Positive Control): Spike the urine with a known concentration of the analyte of

interest (e.g., 150 mg/dL glucose) in addition to the phenazopyridine concentrations.

Dipstick Analysis:

For each concentration in both Set A and Set B, perform a urine dipstick test according to

the manufacturer's instructions.

Ensure consistent dip time and blotting technique.

Read the results at the specified time for each analyte using both visual interpretation

against the color chart and an automated strip reader, if available.

Perform each measurement in triplicate to ensure reproducibility.

Data Analysis:

Record the semi-quantitative result for each analyte at each phenazopyridine
concentration.

For Set A, determine the concentration of phenazopyridine at which a false-positive

result is first observed for each analyte.
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For Set B, determine the concentration of phenazopyridine at which the expected

positive result is masked or altered.

Compare the results from the automated reader with the visual readings to assess the

impact on both interpretation methods.

Mandatory Visualization

Initial Observation
Investigation

Alternative Testing

Resolution

Urine Sample with
Suspected Interference

Reddish-Orange
Urine Color?

Inquire about
Phenazopyridine Use

Yes

Discontinue Phenazopyridine
(24-48h) & Re-collect Sample

No, but interference
is still suspected

Notify Laboratory of
Potential Interference

Urine Microscopy
(WBC, RBC)

Urine Culture

Serum/Blood Tests
(Glucose, Bilirubin, etc.)

Interpret Results with
Caution & Correlate Clinically

Accurate Diagnosis/
Reliable Data

Click to download full resolution via product page

Caption: Workflow for identifying and mitigating phenazopyridine interference in urinalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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